Cas no 1537173-79-7 (2-[(E)-[(4-methoxyphenyl)methylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

• Product Name: 2-[(E)-[(4-methoxyphenyl)methylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• CAS No: 1537173-79-7
• MF: C₁₇H₁₆N₂OS
• MW: 296.386742591858
• CID: 5757983
• PubChem ID: 9585558
• Update Time: 2025-05-24

2-[(E)-[(4-methoxyphenyl)methylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1537173-79-7
• STK389088
• 2-[(E)-[(4-METHOXYPHENYL)METHYLIDENE]AMINO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBONITRILE
• 2-[(4-methoxybenzylidene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• (E)-2-((4-methoxybenzylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
• Benzothiophene-3-carbonitrile, 4,5,6,7-tetrahydro-2-(4-methoxybenzylidenamino)-
• AG-690/11629539
• F1018-0498
• CUEXSWMMNGECDD-YBFXNURJSA-N
• AKOS000444738
• 2-{[(E)-(4-methoxyphenyl)methylidene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• 69438-35-3
• 2-[(E)-(4-methoxyphenyl)methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• 2-([(E)-(4-Methoxyphenyl)methylidene]amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile #
• Benzo[b]thiophene-3-carbonitrile, 4,5,6,7-tetrahydro-2-[(E)-[(4-methoxyphenyl)methylene]amino]-
• 2-[(E)-[(4-methoxyphenyl)methylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

• Inchi： 1S/C17H16N2OS/c1-20-13-8-6-12(7-9-13)11-19-17-15(10-18)14-4-2-3-5-16(14)21-17/h6-9,11H,2-5H2,1H3/b19-11+
• InChI Key： CUEXSWMMNGECDD-YBFXNURJSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)/N=C/C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 296.09833431g/mol
• Monoisotopic Mass: 296.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-[(E)-[(4-methoxyphenyl)methylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

Introduction to 2-[(E)-[(4-methoxyphenyl)methylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 1537173-79-7)

2-[(E)-[(4-methoxyphenyl)methylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile, identified by its CAS number 1537173-79-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiophene class of heterocyclic aromatic molecules, which are widely recognized for their diverse pharmacological properties and potential applications in drug discovery. The presence of functional groups such as a nitrile group and an amino-substituted alkenyl side chain contributes to its unique chemical reactivity and biological activity.

The molecular framework of this compound features a tetrahydro-1-benzothiophene core, which is a common scaffold in many bioactive molecules. The core is further functionalized with an E-configured α,β-unsaturated aldehyde moiety linked to a 4-methoxyphenyl group via an amino bridge. This specific arrangement of substituents not only influences the compound's electronic properties but also its interactions with biological targets. The 3-carbonitrile substituent at the benzothiophene ring enhances the compound's polarity and potential for hydrogen bonding, making it a promising candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, benzothiophenes have emerged as a privileged scaffold due to their ability to modulate various biological pathways. The compound CAS No. 1537173-79-7 represents an intriguing example of how structural modifications can lead to the discovery of new pharmacophores. Its dual functionality—combining both electrophilic and nucleophilic centers—makes it a versatile building block for synthesizing more complex molecules with tailored biological activities.

One of the most compelling aspects of this molecule is its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The tetrahydro-1-benzothiophene scaffold is known to interact with ATP-binding pockets in enzymes, while the extended alkenyl-amino moiety can serve as a hinge-binding region. Furthermore, the 4-methoxyphenyl group provides hydrophobic interactions with adjacent residues in protein targets, enhancing binding affinity. These features align well with current trends in drug design, where modulating enzyme activity through precise molecular interactions is key.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies on 2-[(E)-[(4-methoxyphenyl)methylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile have revealed its potential as a scaffold for developing inhibitors targeting protein kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These kinases are implicated in numerous diseases, including autoimmune disorders and solid tumors. The nitrile group at the 3-position further enhances its interaction with polar residues in the active site pocket, suggesting high binding affinity.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. The introduction of the (E)-alkenylamino unit requires careful control over reaction conditions to ensure high stereoselectivity—a critical factor in medicinal chemistry where enantiomeric purity can significantly impact biological activity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiophene core efficiently. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions during synthetic elaborations.

The pharmaceutical industry has shown increasing interest in exploring derivatives of this compound due to their potential therapeutic applications. Researchers are investigating modifications at various positions on the molecule to enhance pharmacokinetic properties such as solubility and metabolic stability. For instance, replacing the nitrile group with other electron-withdrawing or donating substituents could alter electronic distributions and influence receptor binding profiles. Such modifications are often guided by structure-activity relationship (SAR) studies aimed at optimizing potency while minimizing off-target effects.

Another area of interest is the exploration of this compound's role in modulating inflammatory pathways. Chronic inflammation is associated with a myriad of diseases, including cardiovascular disorders and neurodegenerative conditions. Preliminary studies suggest that derivatives of this benzothiophene scaffold may interact with inflammatory mediators by inhibiting key enzymes like cyclooxygenase (COX) or lipoxygenase (LOX). While more research is needed to validate these findings, they underscore the importance of heterocyclic compounds like CAS No. 1537173-79-7 in addressing unmet medical needs.

The development of novel synthetic methodologies for functionalizing benzothiophenes has also been a focus area recently. Transition-metal-catalyzed reactions provide efficient routes for introducing diverse substituents into these heterocycles without compromising regioselectivity or yield. For example, iridium-catalyzed C–H activation has enabled direct functionalization at remote positions within the benzothiophene ring system—a powerful tool for generating structurally diverse derivatives efficiently.

In conclusion,2-[(E)-[(4-methoxyphenyl)methylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No 1537173-79-7) stands out as a promising intermediate in pharmaceutical research due to its unique structural features and potential biological activities. Its ability to interact with key biological targets makes it an attractive scaffold for developing new therapeutic agents targeting cancers,kinease inhibitors or inflammatory diseases . As computational methods improve ,the design ,synthesis ,and optimizationof such compounds will continueto advance rapidly . Future studies should focus on elucidating detailed mechanisms by which these molecules exert their effects ,as well as exploring new synthetic strategies that enhance their accessibility . By leveraging interdisciplinary approaches spanning organic chemistry,biochemistry ,and computational biology ,researchers can unlockthe full therapeutic potentialof this fascinating heterocyclic system .